Cas no 1249949-36-7 ((2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL)

• Product Name: (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL
• CAS No: 1249949-36-7
• MF: C₉H₇ClO₂S
• MW: 214.668680429459
• MDL: MFCD07775301
• CID: 5216563
• Update Time: 2026-03-06

(2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (2-Chlorofuran-3-yl)(thiophen-2-yl)methanol
• A908702
• 3-Furanmethanol, α-(5-chloro-2-thienyl)-
• (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL

• MDL： MFCD07775301
• Inchi： 1S/C9H7ClO2S/c10-9-6(3-4-12-9)8(11)7-2-1-5-13-7/h1-5,8,11H
• InChI Key： ZHXDBVRBSWEHPI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CO1)C(C1=CC=CS1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL

Introduction to (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL (CAS No. 1249949-36-7)

(2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL (CAS No. 1249949-36-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive structure featuring a chlorofuran and thiophene moiety, holds potential applications in various areas, including drug discovery and materials science.

The molecular structure of (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL is composed of a 2-chlorofuran ring and a thiophene ring linked through a methylene bridge. The presence of these heterocyclic rings imparts unique chemical properties to the molecule, making it an attractive candidate for the synthesis of bioactive compounds and functional materials. The chlorofuran moiety is known for its reactivity and ability to participate in various chemical transformations, while the thiophene ring provides additional stability and electronic properties.

In recent years, there has been a growing interest in the synthesis and biological evaluation of compounds containing heterocyclic rings, such as furans and thiophenes. These structures are often found in natural products and have been associated with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of a chlorofuran and thiophene moiety in (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL suggests that this compound may exhibit similar bioactive properties.

Research on (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL has focused on its potential as a lead compound for drug discovery. Studies have shown that this compound can serve as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, derivatives of (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL have been synthesized and evaluated for their anti-inflammatory effects, demonstrating promising results in vitro and in animal models.

The synthetic route to (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL involves several well-established chemical reactions. One common approach is the nucleophilic substitution reaction between 2-chlorofuran and thiophenylmagnesium bromide, followed by hydrolysis to form the desired product. This method provides high yields and excellent purity, making it suitable for large-scale production.

Beyond its potential in drug discovery, (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL has also been explored for its applications in materials science. The presence of heterocyclic rings can enhance the electronic properties of polymers and other materials, making them suitable for use in electronic devices, sensors, and other advanced technologies. Recent studies have demonstrated that derivatives of this compound can be incorporated into polymer matrices to improve their conductivity and mechanical properties.

In conclusion, (2-CHLOROFURAN-3-YL)(THIOPHEN-2-YL)METHANOL (CAS No. 1249949-36-7) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique molecular structure provides a foundation for the development of novel bioactive compounds and functional materials. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.